8-Chloro-6-fluoro-2-(trifluoromethyl)quinazolin-4(3H)-one
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Description
8-Chloro-6-fluoro-2-(trifluoromethyl)quinazolin-4(3H)-one is a quinazoline derivative with a trifluoromethyl group at the 2-position, a chlorine atom at the 8-position, and a fluorine atom at the 6-position
Properties
Molecular Formula |
C9H3ClF4N2O |
|---|---|
Molecular Weight |
266.58 g/mol |
IUPAC Name |
8-chloro-6-fluoro-2-(trifluoromethyl)-3H-quinazolin-4-one |
InChI |
InChI=1S/C9H3ClF4N2O/c10-5-2-3(11)1-4-6(5)15-8(9(12,13)14)16-7(4)17/h1-2H,(H,15,16,17) |
InChI Key |
OSRNDMKPHJIYHB-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C2=C1C(=O)NC(=N2)C(F)(F)F)Cl)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 8-Chloro-6-fluoro-2-(trifluoromethyl)quinazolin-4(3H)-one typically involves multiple steps, starting from readily available starting materials. One common approach is the cyclization of 2-(trifluoromethyl)aniline with chloroacetic acid followed by fluorination and subsequent cyclization to form the quinazoline core.
Industrial Production Methods: In an industrial setting, the synthesis may involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various chemical reactions, including:
Oxidation: Oxidation reactions can be performed using oxidizing agents like potassium permanganate or chromic acid.
Reduction: Reduction reactions can be achieved using reducing agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the chlorine or fluorine positions.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, chromic acid, and hydrogen peroxide.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Aqueous or alcoholic solutions, elevated temperatures.
Major Products Formed:
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of corresponding hydrocarbons or alcohols.
Substitution: Formation of various substituted quinazolines.
Scientific Research Applications
Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its trifluoromethyl group can impart unique properties to the resulting compounds, such as increased stability and lipophilicity.
Biology: In biological research, 8-Chloro-6-fluoro-2-(trifluoromethyl)quinazolin-4(3H)-one can be used as a probe to study biological systems. Its fluorine and chlorine atoms can be useful in fluorescence imaging and tracking within biological tissues.
Medicine: This compound has potential medicinal applications, particularly in the development of new pharmaceuticals. Its structural features may contribute to the activity of drugs targeting various diseases, including cancer and infectious diseases.
Industry: In the material science industry, this compound can be used in the development of advanced materials with specific properties, such as enhanced thermal stability and chemical resistance.
Mechanism of Action
The mechanism by which 8-Chloro-6-fluoro-2-(trifluoromethyl)quinazolin-4(3H)-one exerts its effects depends on its molecular targets and pathways. The trifluoromethyl group can enhance binding affinity to certain receptors or enzymes, leading to specific biological responses. The exact mechanism may vary depending on the application and the specific biological system involved.
Comparison with Similar Compounds
2-(Trifluoromethyl)quinazolin-4(3H)-one
6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one
8-Fluoro-2-(trifluoromethyl)quinazolin-4(3H)-one
Uniqueness: 8-Chloro-6-fluoro-2-(trifluoromethyl)quinazolin-4(3H)-one is unique due to its combination of chlorine and fluorine atoms, which can impart distinct chemical and biological properties compared to similar compounds. Its dual halogenation can enhance its reactivity and binding affinity, making it a valuable compound in various applications.
This comprehensive overview highlights the significance of 8-Chloro-6-fluoro-2-(trifluoromethyl)quinazolin-4(3H)-one in scientific research and industry. Its unique structure and versatile reactivity make it a valuable tool in the development of new materials and pharmaceuticals.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
